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Compound of Interest

Compound Name: Hsp-990

Cat. No.: B611965 Get Quote

Hsp-990 Technical Support Center
Welcome to the technical support center for Hsp-990. This guide provides detailed information,

troubleshooting tips, and frequently asked questions regarding the solubility and stability of

Hsp-990 in Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQs)
Q1: What is the maximum solubility of Hsp-990 in DMSO?

The solubility of Hsp-990 in DMSO can vary between different batches and suppliers. It is

crucial to use fresh, anhydrous DMSO for the best results, as DMSO that has absorbed

moisture will reduce the solubility of Hsp-990.[1][2] Below is a summary of reported solubility

data.

Q2: My Hsp-990 is not dissolving completely in DMSO. What should I do?

If you encounter solubility issues, consider the following:

Use Fresh DMSO: Ensure you are using a new, unopened bottle of anhydrous or high-purity

DMSO. Hygroscopic (moisture-absorbing) DMSO can significantly decrease solubility.[1][2]

Gentle Warming: You can warm the solution gently (e.g., in a 37°C water bath) to aid

dissolution.
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Sonication: Brief periods of sonication can also help break up particulates and facilitate

dissolution.[2]

Check Concentration: Verify that you are not exceeding the recommended solubility limits for

your specific batch of Hsp-990.

Q3: How should I store my Hsp-990 stock solution in DMSO?

For optimal stability, Hsp-990 stock solutions in DMSO should be aliquoted into smaller, single-

use volumes to prevent repeated freeze-thaw cycles.[1] Store these aliquots at -20°C for short-

term storage or -80°C for long-term storage.

Q4: For how long is the Hsp-990 DMSO stock solution stable?

The stability of the stock solution depends on the storage temperature:

-80°C: Stable for up to 1-2 years.[1][2]

-20°C: Stable for up to 1 month.[1]

It is generally recommended to use freshly prepared solutions for the most reliable

experimental results.[2]

Q5: I observed precipitation when diluting my DMSO stock solution into an aqueous buffer or

cell culture medium. How can I prevent this?

This is a common issue when diluting a compound from a high-concentration organic stock into

an aqueous solution. To mitigate this:

Dilute Directly: Add the DMSO stock solution directly to the pre-warmed culture medium or

buffer with vigorous vortexing or mixing.

Avoid High Final DMSO Concentration: Keep the final concentration of DMSO in your

working solution as low as possible (typically below 0.5%) to avoid solvent-induced toxicity or

precipitation.

Use Intermediate Solvents: For in vivo formulations, co-solvents like PEG300, Tween-80, or

corn oil are often used to maintain solubility when diluting the DMSO stock.[1][2]
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Data Presentation
Hsp-990 Solubility in DMSO
The table below summarizes the quantitative solubility data for Hsp-990 in DMSO from various

suppliers. Note that values can differ between batches.

Supplier Solubility (mg/mL)
Molar
Concentration
(mM)

Notes

Selleck Chemicals 75 - 76 mg/mL 197.68 - 200.32 mM

Use of fresh DMSO is

recommended as

moisture can reduce

solubility.[1]

MedChemExpress ≥ 33 mg/mL ≥ 86.98 mM

Hygroscopic DMSO

significantly impacts

solubility; use newly

opened DMSO.[2]

Cayman Chemical 25 mg/mL ~65.9 mM
A crystalline solid

formulation.[3]

APExBIO ≥ 12.3 mg/mL ≥ 32.4 mM
Insoluble in water and

ethanol.[4]

Molecular Weight of Hsp-990 is 379.39 g/mol .[1][2][3][4]
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Form
Storage
Temperature

Duration Recommendations

Powder -20°C 3 years
Store in a dry, dark

place.[2]

In DMSO -80°C 1 - 2 years

Aliquot to avoid

repeated freeze-thaw

cycles.[1][2]

In DMSO -20°C 1 month
Suitable for short-term

storage.[1]

Experimental Protocols
Protocol: Preparation of a 10 mM Hsp-990 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Hsp-990.

Materials:

Hsp-990 powder (Formula Weight: 379.39 g/mol )

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated scale and vortex mixer

Procedure:

Pre-weigh Hsp-990: Carefully weigh out the desired amount of Hsp-990 powder. To prepare

1 mL of a 10 mM stock solution, you will need 3.79 mg of Hsp-990.

Calculation: 10 mmol/L * 1 L/1000 mL * 379.39 g/mol * 1000 mg/g = 3.79 mg/mL

Add DMSO: Add the appropriate volume of fresh, anhydrous DMSO to the vial containing the

Hsp-990 powder. For 3.79 mg of Hsp-990, add 1 mL of DMSO.
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Dissolve the Compound: Tightly cap the vial and vortex thoroughly until the powder is

completely dissolved. If necessary, gentle warming (up to 37°C) or brief sonication can be

applied to aid dissolution.[2]

Aliquot for Storage: Once a clear solution is obtained, dispense the stock solution into single-

use aliquots in sterile cryovials. This prevents contamination and degradation from multiple

freeze-thaw cycles.[1]

Store Properly: Store the aliquots at -80°C for long-term storage (up to 2 years) or at -20°C

for short-term storage (up to 1 month).[1][2]

Visualizations
Experimental Workflow: Hsp-990 Stock Solution
Preparation
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Workflow for Hsp-990 Stock Solution Preparation
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Caption: A step-by-step workflow for preparing Hsp-990 stock solutions.
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Simplified Hsp90 Inhibition Pathway
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Caption: Hsp-990 inhibits Hsp90, leading to client protein degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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